Methyl 3-Amino-1H-pyrazole-5-carboxylate hydrochloride

• IUPAC Name: methyl 3-amino-1H-pyrazole-5-carboxylate;hydrochloride
• InChI: InChI=1S/C5H7N3O2.ClH/c1-10-5(9)3-2-4(6)8-7-3;/h2H,1H3,(H3,6,7,8);1H
• InChI Key: WKSUKIUHZDWQCZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=NN1)N.Cl
• Molecular Formula: C5H8ClN3O2
• Molecular Weight: 177.59 g/mol
• CAS No.: 1228351-41-4

Description

“Methyl 3-Amino-1H-pyrazole-5-carboxylate hydrochloride” is a chemical compound with the CAS Number: 1254966-70-5. It has a molecular weight of 177.59. The IUPAC name for this compound is this compound.

Synthesis Analysis

The synthesis of pyrazole derivatives often involves multicomponent approaches, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system. For instance, one-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride readily form pyrazoline intermediates under mild conditions. In situ oxidation employing bromine affords a wide variety of pyrazoles in very good yields.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI Code: 1S/C5H7N3O2.ClH/c1-10-5(9)3-2-4(6)8-7-3;/h2H,1H3,(H3,6,7,8);1H. This indicates that the compound consists of a pyrazole ring with a methyl group attached to the nitrogen atom and a carboxylate group attached to the carbon atom.

Chemical Reactions Analysis

Pyrazole derivatives, including “this compound”, can undergo various chemical reactions. For instance, a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles in good yields and high selectivity at room temperature. A mild and convenient Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones provides a broad range of pyrazole derivatives.

Physical and Chemical Properties Analysis

“this compound” is a solid compound. It is stored at temperatures between 28 C.

Mechanism of Action

Target of Action

Methyl 3-Amino-1H-pyrazole-5-carboxylate hydrochloride is a potent and selective D-amino acid oxidase (DAO) inhibitor . DAO is an enzyme that catalyzes the oxidation of D-amino acids into their corresponding keto acids, with the simultaneous release of hydrogen peroxide and ammonia .

Mode of Action

The compound interacts with DAO by binding to its active site, thereby inhibiting the enzyme’s activity . This interaction prevents the oxidation of D-amino acids, particularly D-serine, which is known to induce oxidative stress in DAO cells .

Biochemical Pathways

The inhibition of DAO affects the metabolic pathway of D-amino acids. Specifically, it prevents the conversion of D-serine into hydroxypyruvate, disrupting the normal functioning of this metabolic pathway

Result of Action

The primary result of the action of this compound is the protection of DAO cells from oxidative stress induced by D-serine . By inhibiting DAO, the compound prevents the formation of hydrogen peroxide, a reactive oxygen species that can cause oxidative damage to cells .

Safety and Hazards

The safety information available for “Methyl 3-Amino-1H-pyrazole-5-carboxylate hydrochloride” indicates that it has the following hazard statements: H302 - Harmful if swallowed, H315 - Causes skin irritation, H319 - Causes serious eye irritation, H335 - May cause respiratory irritation. Precautionary measures include wearing protective gloves/protective clothing/eye protection/face protection.

Future Directions

Pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry. Their popularity has skyrocketed since the early 1990s. Pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media. Therefore, the future directions of “Methyl 3-Amino-1H-pyrazole-5-carboxylate hydrochloride” and other pyrazole derivatives could involve further exploration of their potential applications in these fields.